Cas no 116163-99-6 (1-bromo-2,5-dibutoxy-4-nitrobenzene)
116163-99-6 structure
Product Name:1-bromo-2,5-dibutoxy-4-nitrobenzene
CAS No:116163-99-6
MF:C14H20BrNO4
MW:346.216903686523
CID:2614188
PubChem ID:14044131
Update Time:2025-04-21
1-bromo-2,5-dibutoxy-4-nitrobenzene Chemical and Physical Properties
Names and Identifiers
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- 1-bromo-2,5-dibutoxy-4-nitrobenzene
- 116163-99-6
- DTXSID60554918
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- Inchi: 1S/C14H20BrNO4/c1-3-5-7-19-13-10-12(16(17)18)14(9-11(13)15)20-8-6-4-2/h9-10H,3-8H2,1-2H3
- InChI Key: BHYCBQZJEJBLDB-UHFFFAOYSA-N
- SMILES: BrC1=CC(=C(C=C1OCCCC)[N+](=O)[O-])OCCCC
Computed Properties
- Exact Mass: 345.05757Da
- Monoisotopic Mass: 345.05757Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 20
- Rotatable Bond Count: 8
- Complexity: 285
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.9
- Topological Polar Surface Area: 64.3Ų
1-bromo-2,5-dibutoxy-4-nitrobenzene Related Literature
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
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Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
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